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Compound of Interest

Compound Name:
2,3-Dichloro-n-(2',6'-

diethylphenyl)maleimide

Cat. No.: B12081334

Get Quote

Compound Identity: 2,3-dichloro-N-(2,6-
diethylphenyl)maleimide[1][2][3][4]
Executive Summary & Compound Profile
CAS 56746-18-0 is a specialized marine antifouling biocide and agricultural pesticide.[1][2][3]

Unlike common reagents found in standard catalogs (e.g., Sigma-Aldrich, Thermo Fisher), this

compound is primarily manufactured for industrial formulation.[1][2][3] Consequently, it is rarely

available in pre-packaged research quantities (mg/g scale) and typically requires procurement

through custom synthesis or industrial sampling.
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Property Specification

IUPAC Name
1-(2,6-diethylphenyl)-3,4-dichloro-1H-pyrrole-

2,5-dione

Common Synonyms
2,3-dichloro-N-(2',6'-diethylphenyl)maleimide; N-

(2,6-Diethylphenyl)-2,3-dichloromaleimide

Molecular Formula C₁₄H₁₃Cl₂NO₂

Molecular Weight 298.16 g/mol

Appearance White to pale yellow crystalline powder

Solubility
Low in water; soluble in acetone, DMSO, and

aromatic hydrocarbons (xylene)

Primary Application Antifouling paint additive (biocide), fungicide

Sourcing Landscape & Price Analysis
Status:Non-Catalog Item. Most major Western research suppliers do not stock this specific

derivative.[3] It is chemically related to the more common 2,3-dichloro-N-phenylmaleimide

(CAS 3876-05-9), but the 2,6-diethyl substitution is specific to enhanced lipophilicity and

stability in marine environments.[1][2][3]

Procurement Channels
Researchers have two primary options for acquisition:[1]

Option A: Custom Synthesis / Industrial Sample Request[1]
Target Suppliers: Specialized Chinese chemical manufacturers (via aggregators like

ChemicalBook, LookChem) or custom synthesis CROs.[2]

Typical Lead Time: 2–4 weeks.[3]

Pricing Model: High initial setup cost for small batches.[3]
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Scale
Estimated Price Range
(USD)

Source Type

1 g - 5 g $300 - $600
Custom Synthesis Quote

(CRO)

100 g $150 - $250 Industrial Supplier Sample

1 kg (Bulk) $50 - $120/kg Industrial Manufacturer (FOB)

Note: "FOB Price" listings on aggregator sites often reflect bulk pricing (metric tons).[2][3] Do

not expect to pay $50 for a single kilogram without negotiation.[2][3]

Option B: In-House Synthesis (Recommended for <10g)
For research labs requiring <10g, in-house synthesis is often faster and more cost-effective

than waiting for a custom quote.[1][2][3] The starting materials are inexpensive and readily

available.[2]

Technical Synthesis Protocol (In-House Production)
Objective: Synthesize 2,3-dichloro-N-(2,6-diethylphenyl)maleimide from 2,3-dichloromaleic

anhydride and 2,6-diethylaniline.

Reaction Logic
The synthesis follows a standard condensation reaction to form the amic acid, followed by

dehydration to the maleimide.
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Figure 1: Synthesis Pathway for CAS 56746-18-0
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[1][2][3]

Step-by-Step Protocol
Reagents:

2,3-Dichloromaleic anhydride (1.0 eq)[1][2][3]

2,6-Diethylaniline (1.0 eq)[1][2][3]

Glacial Acetic Acid (Solvent)[1][2][3]

Acetic Anhydride (Dehydrating agent)[1][2][3]

Sodium Acetate (Catalyst)[1][2][3]

Procedure:

Step 1 (Amic Acid Formation): Dissolve 2,3-dichloromaleic anhydride in glacial acetic acid.

[1][2][3] Add 2,6-diethylaniline dropwise at room temperature. Stir for 2–4 hours. A

precipitate (amic acid) may form.[2][3]

Step 2 (Cyclization): Add acetic anhydride (2–3 eq) and a catalytic amount of sodium

acetate to the mixture.[2] Heat to reflux (approx. 120°C) for 4–6 hours.

Step 3 (Workup): Cool the reaction mixture to room temperature and pour into ice-cold

water. The product should precipitate as a solid.[2][4]
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Step 4 (Purification): Filter the solid.[2][5] Recrystallize from ethanol or a toluene/hexane

mixture to remove unreacted aniline or dark byproducts.[3]

Validation:

TLC: Mobile phase Hexane:Ethyl Acetate (4:1).[1][3] Product will have a higher R_f than

the starting amine.[2]

Yield: Typical yields range from 60–80%.[3]

Quality Assurance & Validation
When sourcing from industrial suppliers, "Technical Grade" (90-95%) is common.[1][2][3] For

biological research, you must validate purity to >98% to avoid toxicity from the aniline

precursor.

Analytical Workflow

Figure 2: Quality Control Decision Tree
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Critical Impurities to Monitor
2,6-Diethylaniline: Starting material.[1][3] Toxic and potentially interfering in biological

assays.[2][3] Detectable by amine odor or specific HPLC retention.[2][3]

Hydrolyzed Maleic Acid: Result of poor storage (moisture exposure).[2][3]

Handling & Safety (E-E-A-T)
Hazards: As a maleimide, it is a potent Michael Acceptor. It can alkylate thiol groups on

proteins.[2][3]

Toxicity: Classified as an antifouling biocide; assume high aquatic toxicity and potential skin

sensitization.[2]

Storage: Store at 4°C or -20°C in a desiccator. Moisture will slowly hydrolyze the imide ring

back to the open dicarboxylic acid form.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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